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isoannonacin isoannonacin
Brand Name: Vulcanchem
CAS No.: 123266-22-8
VCID: VC0038217
InChI: InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(37)18-13-12-14-20-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3/t28?,29-,30+,31-,32-,33-,34-/m1/s1
SMILES: CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O
Molecular Formula: C35H64O7
Molecular Weight: 596.89

isoannonacin

CAS No.: 123266-22-8

Main Products

VCID: VC0038217

Molecular Formula: C35H64O7

Molecular Weight: 596.89

isoannonacin - 123266-22-8

CAS No. 123266-22-8
Product Name isoannonacin
Molecular Formula C35H64O7
Molecular Weight 596.89
IUPAC Name (5S)-5-[(6R,11R)-6,11-dihydroxy-11-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]undecyl]-3-(2-oxopropyl)oxolan-2-one
Standard InChI InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(37)18-13-12-14-20-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3/t28?,29-,30+,31-,32-,33-,34-/m1/s1
Standard InChIKey DGQPZGGOYKKJLX-INIGWUGFSA-N
SMILES CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(CCCCCC2CC(C(=O)O2)CC(=O)C)O)O)O
Last Modified Aug 20 2021
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